DNA-Spermidine
Overview
Description
DNA-Spermidine used this compound; DNA Spermidine; DA-51; DA 51; DA51. Ability of DNA and spermidine to affect the activity of restriction endonucleases from several bacterial species. Models for the interaction of spermine and DNA were studied by performing conformational energy calculations on spermine and molecular mechanics calculations on major and minor groove complexes of spermine and oligomers of DNA. Docked into the major groove of B-DNA, spermine stabilizes the complex by maximizing interactions between proton acceptors on the oligomer and proton donors on spermine. This is achieved by bending the major groove of DNA over spermine and altering oligomer sugar puckering and interstrand phosphate distances. By comparison, Liquori's minor groove model appears to be less stable than the major groove model. This evidence favors a preferential binding of spermine to certain sites in DNA, which provides a powerful force for the modification of DNA conformation.
Properties
CAS No. |
37217-88-2 |
|---|---|
IUPAC Name |
DNA-Spermidine |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
DNA-Spermidine; DNA Spermidine; DA-51; DA 51; DA51 |
Origin of Product |
United States |
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